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Compound of Interest

Compound Name: AN15368

cat. No.: B1102742

Disclaimer: A specific Safety Data Sheet (SDS) for AN15368, an investigational benzoxaborole
prodrug, is not publicly available. The following disposal procedures are based on general best
practices for handling and disposing of investigational, non-DEA controlled pharmaceutical
compounds in a laboratory setting. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with all federal, state, and local regulations.[1][2]

Immediate Safety and Logistical Information

When a specific SDS is not available, the compound must be treated as a hazardous
substance.[3] The primary course of action is to contact your institution's EHS office, as they
are responsible for making the final hazardous waste determination.[4] All personnel handling
the material should be current on chemical waste management training.[1]

Quantitative Data Summary

Without a specific SDS for AN15368, no quantitative data for disposal is available. The table
below serves as a template for the type of information that would be found in an SDS and
should be populated with specific data if it becomes available.
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Parameter Value Source
pH (for aqueous solutions) Data Not Available SDS
Flash Point Data Not Available SDS
Recommended Storage Temp. Data Not Available SDS
Incompatible Materials Data Not Available SDS
Decontamination Method Data Not Available SDS
Regulated Concentration )

Data Not Available SDS

Limits

Experimental Protocols & Signhaling Pathways
Mechanism of Action of AN15368

AN15368 is a prodrug that is effective against Trypanosoma cruzi, the parasite that causes

Chagas disease. Its mechanism involves activation within the parasite itself. The diagram

below illustrates this pathway.
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Caption: Activation pathway of the AN15368 prodrug within the T. cruzi parasite.

Step-by-Step Disposal Protocol for Investigational

Compounds
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The following is a general procedural workflow for the safe handling and disposal of a research
compound like AN15368 when a specific SDS is unavailable.

Unused/Expired AN15368
Requires Disposal

Is a specific SDS
available?

Contact Institutional EHS Office Follow SDS Section 13:
for Guidance Disposal Considerations

Treat as Hazardous

Waste Handling Procedure

Select a compatible, sealed
container

Y

Label container with
'Hazardous Waste' tag

A\

Segregate from
incompatible materials

\

Store in a designated
Satellite Accumulation Area (SAA)

Arrange for EHS

Hazardous Waste Pickup
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Caption: Logical workflow for the disposal of a research chemical without a specific SDS.

Detailed Disposal Steps:

o Consult EHS: Before proceeding, contact your institution's Environmental Health and Safety
(EHS) department.[1][2] They will provide specific instructions and ensure compliance with
all regulations.

» Container Selection: Collect waste in a container that is compatible with the chemical
properties of benzoxaboroles.[5] The container must be in good condition and have a secure,
leak-proof lid.[4]

e Labeling: As soon as the first waste is added, label the container with a "HAZARDOUS
WASTE" tag provided by your EHS department.[1][3] The label must include the Principal
Investigator's name, location, contact number, and the full chemical name(s) of the contents.

[1]
e Segregation and Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA), which
should be at or near the point of generation.[1][4]

o Keep the waste container closed except when adding waste.[4][5]

o Ensure that incompatible waste types are not mixed.[5] For example, halogenated and
non-halogenated solvents should be collected separately.[5]

o Disposal of Empty Containers:

o A container that held a hazardous substance is not considered empty until it has been
triple-rinsed with a suitable solvent.[3][6]

o The first rinsate must be collected and disposed of as hazardous waste.[3][6]

o After rinsing, deface or remove all labels from the empty container before disposing of it as
regular solid waste or glass waste, according to institutional policy.[3][6]
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Waste Pickup and Final Disposal:

o Once the container is full or has been in storage for the maximum allowable time (e.g., 12
months, though this can vary), arrange for a pickup by the EHS department.[4]

o Investigational drugs are typically sent to a licensed hazardous waste vendor for
incineration.[1][2][7] Do not dispose of this material down the sanitary sewer or in regular
trash.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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